N-(2-hydroxyphenyl)-2-[(2-methylprop-2-en-1-yl)oxy]benzamide

• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol
• IUPAC Name: N-(2-hydroxyphenyl)-2-(2-methylprop-2-enoxy)benzamide
• InChI: InChI=1S/C17H17NO3/c1-12(2)11-21-16-10-6-3-7-13(16)17(20)18-14-8-4-5-9-15(14)19/h3-10,19H,1,11H2,2H3,(H,18,20)
• InChI Key: QANVPBDBNOTLOU-UHFFFAOYSA-N
• SMILES: CC(=C)COC1=CC=CC=C1C(=O)NC2=CC=CC=C2O

Description

N-(2-hydroxyphenyl)-2-[(2-methylprop-2-en-1-yl)oxy]benzamide, also known as HMB, is a chemical compound that has been widely studied in scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2-hydroxyphenyl)-2-[(2-methylprop-2-en-1-yl)oxy]benzamide is not fully understood, but it is believed to act through the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to modulate the activity of nuclear factor-kappa B (NF-κB), a key regulator of the immune response.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the proliferation of cancer cells and reduce the production of inflammatory cytokines. In vivo studies have shown that this compound can reduce oxidative stress and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-hydroxyphenyl)-2-[(2-methylprop-2-en-1-yl)oxy]benzamide in lab experiments is its relatively low cost and easy synthesis. However, this compound has limited solubility in water, which can make it difficult to use in certain experimental setups. Additionally, the mechanism of action of this compound is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are many potential future directions for research on N-(2-hydroxyphenyl)-2-[(2-methylprop-2-en-1-yl)oxy]benzamide. One area of interest is the development of this compound-based therapies for the treatment of diseases such as cancer and Alzheimer's. Another area of interest is the use of this compound as a tool for studying the mechanisms of inflammation and oxidative stress. Additionally, there is potential for the development of new materials with unique properties using this compound as a precursor.

Synthesis Methods

N-(2-hydroxyphenyl)-2-[(2-methylprop-2-en-1-yl)oxy]benzamide can be synthesized through a reaction between 2-hydroxybenzoic acid and 2-methylprop-2-en-1-ol in the presence of a catalyst such as sulfuric acid. The resulting product is then purified through recrystallization.

Scientific Research Applications

N-(2-hydroxyphenyl)-2-[(2-methylprop-2-en-1-yl)oxy]benzamide has been studied for its potential applications in various fields including medicine, agriculture, and materials science. In medicine, this compound has been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of diseases such as cancer and Alzheimer's. In agriculture, this compound has been shown to enhance plant growth and increase crop yield. In materials science, this compound has been used as a precursor for the synthesis of novel materials with unique properties.